Cas no 81732-65-2 (Bambuterol)

• Product Name: Bambuterol
• CAS No: 81732-65-2
• MF: C₁₈H₂₉N₃O₅
• MW: 367.439965009689
• CID: 60367
• PubChem ID: 54766
• Update Time: 2024-10-27

Bambuterol Chemical and Physical Properties

Names and Identifiers

• Bambuterol
• (¡À)-Bambutero
• (±)-Bambuterol
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-(dimethylcarbamoyloxy)phenyl] N,N-dimethylcarbamate
• Bambec
• Bambuterol (INN)
• Bambuterol [BAN:INN]
• Bambuterolum
• Bambuterolum [Latin]
• Oxeol
• 5-[2-(ter-Butylamino)-1-hydroxyethyl]-1,3-phenylene bis(dimethylcarbamate)
• Prestwick3_000361
• Prestwick0_000361
• BDBM50235800
• SPBio_002402
• DB01408
• L004435
• 81732-65-2
• NS00003068
• (+/-)-Bambuterol;KWD-2183
• (+/-)-5-(2-(tert-butylamino)-1-hydroxyethyl)-m-phenylene bis(dimethylcarbamate)
• CS-3157
• SCHEMBL4431
• NCGC00179546-01
• CHEMBL521589
• FT-0602901
• MLS002153785
• Y1850G1OVC
• Prestwick2_000361
• AKOS005574764
• BPBio1_000531
• Prestwick1_000361
• SMR001233168
• 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diyl bis(dimethylcarbamate)
• BRD-A17462676-003-03-3
• terbutaline bis(dimethylcarbamate)
• Bambuterol [INN:BAN]
• BSPBio_000481
• AC-35438
• GLXC-25236
• GTPL6601
• BCP21793
• Q3633651
• CHEBI:553827
• HY-17501
• (+-)-5-(2-(tert-Butylamino)-1-hydroxyethyl)-m-phenylene bis(dimethylcarbamate)
• ANZXOIAKUNOVQU-UHFFFAOYSA-N
• BAMBUTEROL [INN]
• (RS)-5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diyl bis(dimethylcarbamate)
• SBI-0207028.P001
• UNII-Y1850G1OVC
• DTXSID5048550
• [3-[2-(tert-butylamino)-1-oxidanyl-ethyl]-5-(dimethylcarbamoyloxy)phenyl] N,N-dimethylcarbamate
• BAMBUTEROL [MI]
• HMS3373N13
• D07377
• KWD-2183
• BAMBUTEROL [WHO-DD]
• HMS2230O15
• ( inverted exclamation markA)-Bambutero
• N,N-dimethylcarbamic acid [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-[dimethylamino(oxo)methoxy]phenyl] ester
• BRD-A17462676-003-06-6
• ()-Bambuterol;KWD-2183
• SR-05000001470-1
• HMS2089J18
• 5-(2-(tert-butylamino)-1-hydroxyethyl)-1,3-phenylene bis(dimethylcarbamate)
• A840189
• NCGC00179546-02
• terbutaline bisdimethylcarbamate
• Carbamic acid, dimethyl-, 5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-1,3-phenylene ester (9CI)
• Bambudil
• MR 36621
• DTXCID1028106
• R03CC12
• 3-[2-(tert-butylamino)-1-hydroxyethyl]-5-[(dimethylcarbamoyl)oxy]phenyl N,N-dimethylcarbamate
• Bambuterolum (Latin)
• 5-(2-(tert-butylamino)-1-hydroxyethyl)-3-phenylene bis(dimethylcarbamate)
• 3-(2-(tert-butylamino)-1-hydroxyethyl)-5-((dimethylcarbamoyl)oxy)phenyl N,N-dimethylcarbamate
• (RS)-5-(2-(tert-butylamino)-1-hydroxyethyl)benzene-1,3-diyl bis(dimethylcarbamate)
• STK643808
• BRD-A17462676-003-11-6
• (3-(2-(tert-butylamino)-1-hydroxyethyl)-5-(dimethylcarbamoyloxy)phenyl) N,N-dimethylcarbamate
• 5-(2-(tert-butylamino)-1-hydroxyethyl)benzene-1,3-diyl bis(dimethylcarbamate)

• Inchi： 1S/C18H29N3O5/c1-18(2,3)19-11-15(22)12-8-13(25-16(23)20(4)5)10-14(9-12)26-17(24)21(6)7/h8-10,15,19,22H,11H2,1-7H3
• InChI Key： ANZXOIAKUNOVQU-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)OC1C=C(C(CNC(C)(C)C)O)C=C(OC(N(C)C)=O)C=1

Computed Properties

• Exact Mass: 367.21100
• Monoisotopic Mass: 367.210721
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3

Experimental Properties

• Color/Form: White or almost white crystalline powder
• Density: 1.154
• Boiling Point: 500.9 °C at 760 mmHg
• Flash Point: 256.7 °C
• Solubility: H2O: ~33 mg/mL, soluble
• PSA: 91.34000
• LogP: 2.61980
• Solubility: Soluble in water, soluble in ethanol

Bambuterol Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds